Cas no 921770-80-1 (3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-)
![3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)- structure](https://www.kuujia.com/scimg/cas/921770-80-1x500.png)
921770-80-1 structure
Product name:3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-
3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)-
- 921770-80-1
- DTXSID40580199
- (1R,5R)-5-(1,4-Dioxaspiro[4.5]decan-2-yl)cyclohex-3-en-1-ol
-
- Inchi: InChI=1S/C14H22O3/c15-12-6-4-5-11(9-12)13-10-16-14(17-13)7-2-1-3-8-14/h4-5,11-13,15H,1-3,6-10H2/t11-,12+,13+/m0/s1
- InChI Key: ULXXBEMEBOXUCK-YNEHKIRRSA-N
- SMILES: C1CCC2(CC1)OCC(O2)C3CC(CC=C3)O
Computed Properties
- Exact Mass: 238.15689456g/mol
- Monoisotopic Mass: 238.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7Ų
- XLogP3: 2.2
3-Cyclohexen-1-ol, 5-[(2S)-1,4-dioxaspiro[4.5]dec-2-yl]-, (1R,5R)- Related Literature
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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3. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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